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Compound of Interest

Compound Name: 4,7-Dimethyloctan-4-ol

CAS No.: 19781-13-6

Cat. No.: B008989

Get Quote

Executive Summary
4,7-Dimethyloctan-4-ol (CAS: 19781-13-6) is a saturated, tertiary aliphatic alcohol.[1][2][3][4]

[5] Structurally homologous to the widely used fragrance material Tetrahydrolinalool (3,7-

Dimethyloctan-3-ol), this molecule is distinguished by the extension of the alkyl chain from an

ethyl to a propyl group at the quaternary carbon.[1]

As a chemical intermediate, it occupies a critical niche in organic synthesis and fine chemical

manufacturing.[1] Its tertiary hydroxyl group provides exceptional stability against oxidation,

making it an ideal scaffold for generating stable esters or as a non-reactive diluent in oxidative

environments.[1] However, this same steric hindrance presents specific challenges in

derivatization, requiring specialized protocols for esterification and dehydration.[1]

This guide details the physicochemical profile of 4,7-Dimethyloctan-4-ol, outlines its synthesis

via Grignard chemistry, and provides validated protocols for its downstream conversion into

high-value esters and alkene intermediates.[1]
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Chemical Profile & Physicochemical Properties[1][2]
[5][6][7][8]
The molecule functions as a "sterically hindered" lipophilic alcohol.[1] Its resistance to oxidation

allows it to persist in environments where primary or secondary alcohols would degrade to

aldehydes or ketones.[1]

Property Value Notes

IUPAC Name 4,7-Dimethyloctan-4-ol

CAS Number 19781-13-6

Molecular Formula C₁₀H₂₂O

Molecular Weight 158.28 g/mol

Appearance Colorless, viscous liquid

Odor Profile
Floral, fresh, slightly

woody/citrus

Similar to Tetrahydrolinalool

but with lower volatility.[1][2][6]

Boiling Point 194–195 °C (at 760 mmHg)
High boiling point makes it a

good fixative.[1]

LogP (o/w) ~3.48
Highly lipophilic; excellent

organic solubility.[1]

Flash Point ~82.5 °C
Class IIIA Combustible Liquid.

[1]

Reactivity Tertiary Alcohol
Resistant to oxidation; prone to

acid-catalyzed dehydration.[1]

Synthesis Architecture (Upstream Production)
To utilize 4,7-Dimethyloctan-4-ol as an intermediate, one must often synthesize it de novo or

purify it from industrial feedstocks.[1] The most robust laboratory-scale synthesis involves the

Grignard addition of propylmagnesium bromide to 6-methyl-2-heptanone (Methyl Isoamyl

Ketone).[1]
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Reaction Logic
The reaction exploits the nucleophilic attack of the propyl carbanion on the ketone carbonyl.[1]

The steric bulk of the isoamyl group in the ketone directs the addition but does not prevent it.[1]

6-Methyl-2-heptanone
(Methyl Isoamyl Ketone)

Magnesium Alkoxide
Complex

 Nucleophilic Addition
(0°C to RT)

n-Propylmagnesium Bromide
(in THF/Ether) 4,7-Dimethyloctan-4-ol

(Target Alcohol)

 Acidic Workup

Dilute H2SO4
(Hydrolysis)

Click to download full resolution via product page

Figure 1: Grignard synthesis pathway for 4,7-Dimethyloctan-4-ol from Methyl Isoamyl Ketone.

[1][5][7][6][8]

Application Protocols (Downstream Processing)
The utility of 4,7-Dimethyloctan-4-ol lies in its conversion to esters (fragrance ingredients) or

alkenes (via dehydration).[1]

Protocol A: High-Yield Esterification (The "Hindered"
Challenge)
Objective: Synthesize 4,7-Dimethyloctan-4-yl Acetate. Challenge: Tertiary alcohols react poorly

with carboxylic acids under standard Fischer esterification conditions due to steric hindrance

and the risk of elimination (dehydration).[1] Solution: Use of Acetic Anhydride with a hyper-

nucleophilic catalyst (DMAP).[1]

Materials
Substrate: 4,7-Dimethyloctan-4-ol (1.0 eq)

Reagent: Acetic Anhydride (2.0 eq)[1]

Catalyst: 4-Dimethylaminopyridine (DMAP) (0.05 eq)[1]
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Base: Triethylamine (1.5 eq) to scavenge acid.

Solvent: Dichloromethane (DCM) (Anhydrous).[1]

Step-by-Step Methodology
Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

Solvation: Dissolve 4,7-Dimethyloctan-4-ol (15.8 g, 100 mmol) in 100 mL anhydrous DCM.

Base Addition: Add Triethylamine (21 mL, 150 mmol) and DMAP (0.61 g, 5 mmol). Cool the

mixture to 0°C in an ice bath.

Acetylation: Add Acetic Anhydride (19 mL, 200 mmol) dropwise over 20 minutes.

Note: The reaction is exothermic.[1] Maintain temperature < 10°C during addition to

prevent elimination side-reactions.[1]

Reflux: Allow the mixture to warm to room temperature, then reflux gently (40°C) for 6–12

hours. Monitor via TLC (Hexane:EtOAc 9:1) or GC-FID.[1]

Quench: Cool to RT. Pour reaction mixture into 100 mL ice-cold saturated NaHCO₃ solution.

Stir vigorously for 30 minutes to hydrolyze excess anhydride.

Extraction: Separate phases. Extract aqueous layer with DCM (2 x 50 mL).[1]

Purification: Wash combined organics with 1M HCl (to remove amines), then Brine. Dry over

MgSO₄.[1]

Isolation: Concentrate in vacuo. Purify via vacuum distillation (approx. 90-95°C @ 5 mmHg)

to obtain the ester.[1]

Protocol B: Controlled Dehydration to Isomeric Alkenes
Objective: Convert the alcohol into 4,7-dimethyl-3-octene and 4,7-dimethyl-4-octene. Utility:

These alkenes serve as intermediates for epoxidation or hydroformylation.[1]
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Materials
Substrate: 4,7-Dimethyloctan-4-ol[1][2][4][5][9][6][10]

Catalyst: p-Toluenesulfonic acid (pTSA) (1-2 mol%)[1]

Solvent: Toluene (for azeotropic removal of water)[1]

Methodology
Setup: Equip a flask with a Dean-Stark trap and reflux condenser.

Reaction: Dissolve alcohol in Toluene. Add pTSA.[1]

Dehydration: Reflux vigorously.[1] Water will collect in the trap.[1]

Endpoint: Reaction is complete when theoretical water volume is collected (approx. 1.8 mL

per 15.8 g alcohol).[1]

Workup: Wash toluene layer with NaHCO₃ to neutralize acid.[1] Distill the resulting alkene

mixture.

Note: The product will be a mixture of Zaitsev (more substituted) and Hofmann (less

substituted) isomers, heavily favoring the trisubstituted alkene (4-octene derivative).[1]

Analytical Characterization (QC Standards)
To validate the purity of 4,7-Dimethyloctan-4-ol as an intermediate, use the following GC-MS

parameters.

Instrument: Agilent 7890B / 5977B MSD (or equivalent). Column: HP-5MS (30m x 0.25mm x

0.25µm).[1]
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Parameter Setting

Inlet Temp 250 °C (Split 50:1)

Carrier Gas Helium @ 1.0 mL/min

Oven Program
60°C (hold 1 min) → 10°C/min → 240°C (hold 5

min)

MS Source 230 °C

Key Fragments (m/z)

143 (M-15, Loss of Methyl), 115 (Loss of

Propyl), 71 (Isoamyl fragment), 43 (Base peak).

[1]

Note on Mass Spec: Tertiary alcohols often do not show a strong Molecular Ion (M+) due to

rapid loss of water or alkyl groups.[1] Look for [M-18] (Dehydration) or alpha-cleavage

fragments.[1]

Safety & Handling (SDS Summary)
Hazard Classification:

Skin Irritation: Category 2 (H315)[1][10]

Eye Irritation: Category 2A (H319)[1]

Specific Target Organ Toxicity: Single Exposure (Respiratory Irritation) (H335)[1]

Handling Protocols:

PPE: Nitrile gloves and safety glasses are mandatory.[1]

Storage: Store in a cool, dry place under nitrogen blanket. Tertiary alcohols are stable but

can absorb moisture.[1]

Spill: Absorb with inert material (vermiculite).[1] Do not flush into surface water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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